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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716

Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1173020-50-2 Synonyms: m-Bromofluorobenzene-¹³C₆, m-

Fluorobromobenzene-¹³C₆, m-Fluorophenyl bromide-¹³C₆

Introduction
3-Bromofluorobenzene-¹³C₆ is the ¹³C isotopically labeled version of 3-Bromofluorobenzene. It

is a versatile aromatic compound utilized in organic synthesis and pharmaceutical research.

The incorporation of stable heavy isotopes like Carbon-13 into molecules is primarily for their

use as tracers in quantitative analysis during the drug development process. This guide

provides a comprehensive overview of its chemical and physical properties, safety information,

and its role as a synthetic intermediate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Bromofluorobenzene-

¹³C₆.
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Property Value Source

CAS Number 1173020-50-2 [1][2][3]

Molecular Formula ¹³C₆H₄BrF [1]

Molecular Weight 180.95 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid

Purity
Chemical Purity: 95%, Isotopic

Purity: 99%
[2][3]

SMILES

Br[13C]1=[13CH]--INVALID-

LINK--=[13CH][13CH]=

[13CH]1

[1]

LogP 3.2 [4]

Applications in Research and Development
As a stable isotope-labeled compound, 3-Bromofluorobenzene-¹³C₆ is a valuable tool in several

research areas:

Metabolic Flux Analysis (MFA): The ¹³C labeling allows researchers to trace the metabolic

fate of the molecule in biological systems.[1]

Pharmacokinetic Studies: It serves as a tracer for quantitation during drug development,

helping to determine the absorption, distribution, metabolism, and excretion (ADME) of drug

candidates.[1][4]

Synthetic Chemistry: It is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. Its unique combination of bromine and fluorine substituents allows for the

introduction of diverse functional groups.[5]

Materials Science: The unlabeled form is used in the production of advanced materials like

polymers and liquid crystals.[5][6]
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Organic Electronics: It plays a role in the fabrication of organic semiconductors for devices

such as organic light-emitting diodes (OLEDs).[5]

The general utility of 3-bromofluorobenzene as a building block is illustrated in its use in cross-

coupling reactions to create complex molecules.[5]

Safety and Handling
3-Bromofluorobenzene-¹³C₆ is classified as a flammable liquid and is harmful if swallowed. It

also causes skin and serious eye irritation.[2]

Hazard Identification
Hazard Classification

Flammability Flammable liquid and vapor (Category 3)

Acute Toxicity Harmful if swallowed (Oral, Category 4)

Skin Corrosion/Irritation Causes skin irritation (Category 2)

Eye Damage/Irritation Causes serious eye irritation (Category 2)

LD50 (Oral, Rat) 670 mg/kg (unlabeled form)

Data is based on the Safety Data Sheet for the labeled compound, with some toxicological data

referencing the unlabeled form.[2]

Recommended Handling and Storage
Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face

protection. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[2][7]

Storage: Store at room temperature away from light and moisture in a well-ventilated place.

Keep the container tightly closed.[2]

First Aid:

If Swallowed: Call a doctor if you feel unwell.[2]
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In case of skin contact: Take off immediately all contaminated clothing and rinse skin with

water.[8]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[8]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7]

Experimental Protocols
While specific experimental protocols for the synthesis of the ¹³C₆ labeled version are not

publicly available, a general procedure for synthesizing the unlabeled m-bromofluorobenzene

can be referenced.

General Synthesis of m-Bromofluorobenzene
(Unlabeled)
This procedure is for reference only and may not be directly applicable to the isotopically

labeled compound without modification.

Procedure:

A mixture of a diaryliodonium salt (0.5 mmol), a methylene halide (0.75 mmol), and

acetonitrile (1 mL) is added to a 10 mL reaction tube.[9]

The mixture is heated at 80 °C for 2 hours with vigorous stirring.[9]

Reaction completion is monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).[9]

After the reaction is complete, the mixture is cooled to room temperature.[9]

5 mL of water is added to the reaction mixture.[9]

The product is extracted with ethyl acetate (3 x 10 mL).[9]
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The organic layers are combined, washed with water, and dried with anhydrous sodium

sulfate.[9]

The solvent is evaporated under reduced pressure to yield the crude product.[9]

The crude product is purified by silica gel column chromatography using petroleum ether and

ethyl acetate as eluents.[9]

The structure of the purified product is confirmed by ¹H NMR and ¹³C NMR.[9]

Visualizations
General Synthetic Utility Workflow
The following diagram illustrates the role of 3-Bromofluorobenzene as a versatile building block

in synthetic chemistry.
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Caption: Synthetic pathways leveraging 3-Bromofluorobenzene.

Isotope Application Logic
This diagram shows the logical flow of using 3-Bromofluorobenzene-¹³C₆ in research.
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Caption: Workflow for using ¹³C-labeled compounds in pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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